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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Ethylpentan-2-one (CAS
6137-03-7), summarizing its chemical properties, synthesis methodologies, known hazards,
and applications. The information is intended for professionals in research and development
who require detailed data on this compound.

Chemical Identification and Properties

3-Ethylpentan-2-one is a ketone with the molecular formula C7H140.[1] It is characterized by a
five-carbon pentanone backbone with an ethyl group substituted at the third carbon position.[1]
It is also known by several synonyms, including 3-Ethyl-2-pentanone, 3-Acetylpentane, and
Methyl(1-ethylpropyl) ketone.[2][3] This compound is a colorless liquid with a characteristic
sweet or fruity odor.[1] It is soluble in organic solvents but has limited solubility in water.[1][4]

Physicochemical Data

The following table summarizes the key physical and chemical properties of 3-Ethylpentan-2-
one.
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Property Value Source(s)
Molecular Formula C7H140 [1103114]
Molecular Weight 114.19 g/mol [3B1141[5]
IUPAC Name 3-ethylpentan-2-one [5]
Appearance Colorless liquid [1][5]
Density 0.806 - 0.814 g/cm3 at 25 °C [2][4][6]
Boiling Point 137.8-138.8 °C at 760 mmHg  [2][4][7]
Melting Point -46.2 °C (estimate) [4107]
Flash Point 31 °C (88 °F) (2161181

Water Solubility

4057 mg/L at 25 °C (estimate)

[8]

logP (o/w)

1.840 (estimate)

[8]

Refractive Index

1.401 - 1.405

[416]1[7]

Vapor Pressure

6.62 mmHg at 25 °C (estimate)

[8]

Synthesis and Manufacturing

While detailed, step-by-step experimental protocols for the synthesis of 3-Ethylpentan-2-one
are not readily available in the public literature, several established organic chemistry routes
are applicable for its preparation. These methods include the alkylation of enolates and
condensation reactions.

Acetoacetic Ester Synthesis Route

A plausible and common method for preparing a-substituted ketones is the acetoacetic ester
synthesis. This route involves the alkylation of ethyl acetoacetate. The process begins with the
deprotonation of ethyl acetoacetate to form a nucleophilic enolate, followed by two successive
alkylation steps with ethyl halides to introduce the two ethyl groups at the alpha position. The
final step involves hydrolysis and decarboxylation under acidic conditions to yield the target
ketone, 3-ethyl-2-pentanone.
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A logical workflow for this synthesis is depicted in the diagram below.

Step 1: Enolate Formation
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Fig 1. Acetoacetic Ester Synthesis Workflow.

Other Mentioned Synthetic Routes

Alternative methods cited in chemical literature for the preparation of 3-Ethylpentan-2-one
include:
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» Aldol Condensation: A reaction between acetone and ethyl aldehyde could potentially yield
the target compound after subsequent steps.[4]

e Hydrogenolysis: The compound can be prepared via the hydrogenolysis of ethyl acetate and
isoamyl acetate in the presence of a catalyst, followed by distillation.[8]

Hazards and Toxicology

3-Ethylpentan-2-one is a flammable liquid and presents several health hazards upon
exposure.[1] Vapors may cause irritation to the eyes, skin, and respiratory system.[8] It is
classified as toxic in contact with skin and may cause damage to organs through prolonged or
repeated exposure.[9] It is also considered harmful to aquatic life with long-lasting effects.[9]

GHS Hazard Classification

The following table summarizes the known GHS hazard classifications for 3-Ethylpentan-2-
one. Note that specific quantitative toxicity data, such as LD50 or LC50 values, for CAS 6137-
03-7 are not consistently reported in the reviewed literature.
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The logical relationship between the compound and its primary hazards is visualized below.
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Fig 2. GHS Hazard Relationship Diagram.

Applications and Uses

Due to its properties as a polar solvent, 3-Ethylpentan-2-one is utilized in various industrial
applications.[8]

e Solvent: It is used as a solvent in the production of coatings, resins, adhesives, inks, and
paints.[8]

o Cleaning Agent: It finds application in industrial cleaning agents and detergents.[8]

o Chemical Intermediate: It serves as a raw material and intermediate for the synthesis of
other organic compounds, including pharmaceuticals, perfumes, and dyes.[8]

Handling and Storage

Proper safety protocols must be observed when handling 3-Ethylpentan-2-one.
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» Handling: Use in a well-ventilated area and avoid contact with skin, eyes, and the respiratory
system.[8] Personal protective equipment should be worn.

o Storage: The compound should be stored in a tightly sealed container in a dry, room-
temperature environment.[5][7] It must be kept away from open flames, heat sources, and
strong oxidizing agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

